Cas no 647833-01-0 (1,4-Benzenediamine, N,N'-bis([1,1'-biphenyl]-4-yl)-N-phenyl-)

• Product Name: 1,4-Benzenediamine, N,N'-bis([1,1'-biphenyl]-4-yl)-N-phenyl-
• CAS No: 647833-01-0
• MF: C₃₆H₂₈N₂
• MW: 488.620928764343
• CID: 417189
• PubChem ID: 70849353
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-bis([1,1'-biphenyl]-4-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis([1,1'-biphenyl]-4-yl)-N-phenyl-
• 4-N-phenyl-1-N,4-N-bis(4-phenylphenyl)benzene-1,4-diamine
• DTXSID30744046
• 647833-01-0
• N~1~,N~4~-Di([1,1'-biphenyl]-4-yl)-N~1~-phenylbenzene-1,4-diamine
• SCHEMBL13177396

• Inchi： 1S/C36H28N2/c1-4-10-28(11-5-1)30-16-20-32(21-17-30)37-33-22-26-36(27-23-33)38(34-14-8-3-9-15-34)35-24-18-31(19-25-35)29-12-6-2-7-13-29/h1-27,37H
• InChI Key： NGOSYRNSWAEDIH-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(=CC=1)NC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 488.22544
• Monoisotopic Mass: 488.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27